Cas no 1806816-62-5 (2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine)

• Product Name: 2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine
• CAS No: 1806816-62-5
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4855615
• Update Time: 2025-06-15

2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-2-4-5(13(14)15)1-3(6(9)10)7(11)12-4/h1,6H,2H2,(H2,11,12)
• InChI Key： DQWQUSCEFHMDJJ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(F)F)=C(N)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine

Recent Advances in the Study of 2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine (CAS: 1806816-62-5)

2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine (CAS: 1806816-62-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its unique structural properties, reactivity, and potential biological activities, making it a promising candidate for further investigation.

The compound's structure features a nitropyridine core with amino, chloromethyl, and difluoromethyl substituents, which contribute to its versatility in chemical transformations. Researchers have explored its utility as a building block for the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals targeting various diseases, including cancer and infectious diseases.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's reactivity under different conditions, revealing its potential for selective functionalization. The study highlighted the compound's ability to undergo nucleophilic substitution reactions at the chloromethyl group, enabling the introduction of diverse pharmacophores. This flexibility makes it a valuable intermediate in the design of new drug candidates.

Another significant development involves the evaluation of 2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine's biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer progression. These findings suggest that further optimization of the compound's structure could lead to the development of potent kinase inhibitors with therapeutic potential.

Additionally, the compound's stability and solubility profiles have been characterized in recent pharmacokinetic studies. Researchers have identified potential challenges related to its bioavailability and metabolic stability, which will need to be addressed in future drug development efforts. Strategies such as prodrug design or formulation optimization are being explored to overcome these limitations.

In summary, 2-Amino-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine (CAS: 1806816-62-5) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential as a versatile intermediate and a source of bioactive molecules. Continued research into its chemical properties and biological activities is expected to yield valuable insights for drug discovery and development.